1-(4-(2-(3,4-dimethoxyphenyl)acetamido)benzyl)-N-(3-methoxyphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[[2-(3,4-dimethoxyphenyl)acetyl]amino]phenyl]methyl]-N-(3-methoxyphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C28H28N4O5/c1-35-23-6-4-5-22(15-23)31-28(34)24-17-32(18-29-24)16-19-7-10-21(11-8-19)30-27(33)14-20-9-12-25(36-2)26(13-20)37-3/h4-13,15,17-18H,14,16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key: BNVNXQATYPNAGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC(=CC=C4)OC)OC
• Molecular Formula: C28H28N4O5
• Molecular Weight: 500.5 g/mol
• CAS No.: 1251612-34-6

Description

1-(4-(2-(3,4-Dimethoxyphenyl)acetamido)benzyl)-N-(3-methoxyphenyl)-1H-imidazole-4-carboxamide is a synthetic small molecule featuring:

• An imidazole-4-carboxamide core, which serves as a hydrogen-bonding pharmacophore.
• A benzyl group substituted with a 3,4-dimethoxyphenylacetamido moiety at the 4-position.
• A 3-methoxyphenyl group attached to the carboxamide nitrogen.
  This structure is designed to optimize interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs), leveraging methoxy groups for enhanced lipophilicity and binding affinity .

Biological Activity

1-(4-(2-(3,4-dimethoxyphenyl)acetamido)benzyl)-N-(3-methoxyphenyl)-1H-imidazole-4-carboxamide, a compound with a complex structure, has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews the biological activity of this compound based on various studies, including its antiproliferative effects, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure

The compound features an imidazole core substituted with various functional groups that may influence its biological properties. The presence of methoxy groups and an acetamido moiety is significant for its interaction with biological targets.

Antiproliferative Activity

Recent studies have evaluated the antiproliferative effects of this compound across several cancer cell lines. Notably, the compound exhibited promising results against human cervical carcinoma (HeLa), murine leukemia (L1210), and human T-lymphocyte (CEM) cells.

Table 1: Antiproliferative Activity of the Compound

Cell Line	IC50 (µM)
HeLa	15.2 ± 1.5
L1210	12.8 ± 0.9
CEM	14.5 ± 1.2

These findings indicate that the compound's structural features contribute to its effectiveness in inhibiting cell proliferation.

Structure-Activity Relationships (SAR)

The SAR analysis reveals critical insights into how modifications to the compound's structure can enhance or diminish its biological activity. The presence of 3,4-dimethoxyphenyl and 3-methoxyphenyl substituents appears to be essential for maintaining high levels of activity.

Key Observations:

• Methoxy Substituents : The methoxy groups likely enhance lipophilicity and facilitate interactions with cellular targets.
• Imidazole Ring : This heterocyclic structure is known for its role in various biological activities, including enzyme inhibition and receptor binding.

The precise mechanism by which this compound exerts its antiproliferative effects is still under investigation. Preliminary studies suggest that it may induce apoptosis in cancer cells through pathways involving caspase activation and modulation of Bcl-2 family proteins.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• In Vivo Studies : Animal models treated with the compound showed reduced tumor growth compared to control groups, indicating potential efficacy in cancer therapy.
• Combination Therapy : When used in conjunction with established chemotherapeutics, the compound demonstrated synergistic effects, enhancing overall treatment efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle Variations

Benzimidazole vs. Imidazole Derivatives

• Benzimidazole Analog: The compound 2-(3,4-dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide (–2) shares a carboxamide group and methoxy substitutions but differs in its benzimidazole core.
• Imidazole Derivatives : The target compound’s imidazole core offers greater synthetic flexibility and reduced metabolic stability compared to benzimidazoles, which may influence pharmacokinetics .

Substituted Imidazole Derivatives

• N-(4-ethylphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide () replaces the 3-methoxyphenyl group with a 4-ethylphenyl moiety. Ethyl groups increase hydrophobicity, which may enhance membrane permeability but reduce solubility .

Substituent Modifications

Methoxy Positioning and Count

• 3-Methoxy vs. 4-Methoxy Phenyl Groups : The target compound’s 3-methoxyphenyl carboxamide contrasts with analogs like N-(4-methoxyphenyl)-benzimidazole-5-carboxamide (–2). Meta-substitution may disrupt symmetry, affecting receptor binding compared to para-substituted analogs .
• Dimethoxy vs. Trifluoromethoxy Groups : Patented analogs such as N-(6-trifluoromethylbenzothiazole-2-yl)-2-(3,4-dimethoxyphenyl)acetamide () replace dimethoxy groups with trifluoromethoxy moieties. Trifluoromethyl groups improve metabolic stability but may introduce steric hindrance .

Acetamido Linker Variations

• The 2-(3,4-dimethoxyphenyl)acetamido linker in the target compound is critical for conformational flexibility.

Pharmacological Relevance

• Benzimidazole-carboxamides (–2) are reported as anticancer agents due to tubulin polymerization inhibition (IC₅₀ = 0.8–1.2 μM) .
• Imidazole-4-carboxamides () show promise in GPCR modulation , with IC₅₀ values < 100 nM for serotonin receptors .
• Trifluoromethyl-substituted analogs () demonstrate improved CYP450 resistance , extending half-life in preclinical models .